Cas no 1060817-05-1 (1-(1-Propyl-1H-1,2,4-triazol-5-yl)ethanamine)

• Product Name: 1-(1-Propyl-1H-1,2,4-triazol-5-yl)ethanamine
• CAS No: 1060817-05-1
• MF: C₇H₁₄N₄
• MW: 154.212860584259
• MDL: MFCD11053902
• CID: 1087247
• PubChem ID: 45490080
• Update Time: 2025-05-23

1-(1-Propyl-1H-1,2,4-triazol-5-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1-Propyl-1H-1,2,4-triazol-5-yl)ethanamine
• 1-(1-propyl-1H-1,2,4-triazol-5-yl)ethanamine(SALTDATA: FREE)
• 1-(2-propyl-1,2,4-triazol-3-yl)ethanamine
• 1-(1-propyl-1,2,4-triazol-5-yl)ethylamine
• AB1009060
• AG-D-20282
• Ambcb4026918
• CTK4A4352
• SBB051541
• ST4150431
• STL433128
• 1060817-05-1
• AT12463
• BS-36831
• CS-0313751
• DTXSID10670516
• LRGLFDPIPHFWRJ-UHFFFAOYSA-N
• 1-(1-Propyl-1H-1,2,4-triazol-5-yl)ethan-1-amine
• AKOS006308671
• MFCD11053902

• MDL： MFCD11053902
• Inchi： 1S/C7H14N4/c1-3-4-11-7(6(2)8)9-5-10-11/h5-6H,3-4,8H2,1-2H3
• InChI Key： LRGLFDPIPHFWRJ-UHFFFAOYSA-N
• SMILES： N1(C(C(C)N)=NC=N1)CCC

Computed Properties

• Exact Mass: 154.121846464g/mol
• Monoisotopic Mass: 154.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 56.7Ų

1-(1-Propyl-1H-1,2,4-triazol-5-yl)ethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(1-Propyl-1H-1,2,4-triazol-5-yl)ethanamine

Compound CAS No. 1060817-05-1: 1-(1-Propyl-1H-1,2,4-Triazol-5-Yl)Ethanamine

Introduction to 1-(1-Propyl-1H-1,2,4-Triazol-5-Yl)Ethanamine

The compound CAS No. 1060817-05-1, commonly referred to as 1-(1-propyl-1H-1,2,4-triazol-5-yl)ethanamine, is a heterocyclic amine derivative with a unique structure that combines a triazole ring and an ethanamine group. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The triazole moiety is known for its stability and versatility, making it a valuable component in the design of functional molecules.

Structural Features and Synthesis

The molecular structure of 1-(1-propyl-1H-1,2,4-triazol-5-Yl)ethanamine consists of a triazole ring, which is a five-membered aromatic ring containing three nitrogen atoms. The propyl group attached to the triazole ring introduces additional functionality and enhances the compound's solubility and reactivity. The ethanamine group further contributes to the compound's ability to participate in various chemical reactions.

The synthesis of this compound typically involves multi-step processes that include the formation of the triazole ring followed by functionalization with the propyl and ethanamine groups. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such heterocyclic compounds.

Applications in Pharmaceutical Research

The Ethanamine group in this compound plays a crucial role in its biological activity. Ethanamines are known for their ability to act as hydrogen bond donors or acceptors, which can enhance drug-target interactions. This property has made CAS No. 1060817_05_3 a promising candidate for drug development.

Preliminary studies have shown that this compound exhibits potential anti-inflammatory and antioxidant properties. Researchers are exploring its application as a lead molecule for developing novel therapeutic agents targeting chronic inflammatory diseases and oxidative stress-related conditions.

Role in Agrochemicals and Materials Science

Beyond pharmaceutical applications, CAS No. 10608_3 has also found relevance in agrochemicals and materials science. In agrochemistry, the triazole moiety is often utilized as a fungicide or herbicide due to its ability to inhibit key enzymes involved in plant pathogen growth.

In materials science, the unique electronic properties of the triazole ring make it suitable for use in organic electronics and optoelectronic devices. The presence of the ethanamine group further enhances its compatibility with various polymer systems.

Recent Research Developments

In recent years, there has been growing interest in understanding the spectroscopic properties of this compound. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to elucidate its molecular structure and reactivity.

Additionally, computational chemistry methods have been used to predict the compound's electronic properties and potential interactions with biological targets. These studies have provided valuable insights into its mechanism of action and potential applications.

In conclusion, CAS No. 3 (CAS No: 3) remains an intriguing molecule with diverse applications across multiple disciplines. Its unique combination of structural features makes it a valuable tool for researchers seeking innovative solutions in drug development, agrochemistry, and materials science.